4-Bromo-1-methyl-1,2-dihydropyridazine-3,6-dione

• CAS No.: 1456780-00-9
• Molecular Formula: C5H5BrN2O2
• Molecular Weight: 205.01 g/mol
• IUPAC Name: 5-bromo-2-methyl-1H-pyridazine-3,6-dione
• InChI: InChI=1S/C5H5BrN2O2/c1-8-4(9)2-3(6)5(10)7-8/h2H,1H3,(H,7,10)
• InChI Key: MNUQSZVWAMQTKU-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C=C(C(=O)N1)Br

Description

4-Bromo-1-methyl-1,2-dihydropyridazine-3,6-dione is a useful research compound. Its molecular formula is C5H5BrN2O2 and its molecular weight is 205.01 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 3-bromofuran-2,5-dione (100 g, 0.565 mol) in HOAc (1.0 L) cooled in an ice-water bath, 40% aq. methylhydrazine solution (65 g, 0.565 mol) was added dropwise while the internal temperature was held below 20° C. The mixture was allowed to warm to room temperature and stirred for 16 h. The precipitated solid was collected by filtration, washed with EtOAc, and dried in vacuo to give desired product as a white solid: LC/MS m/z=206.9 (M+H)+; 1H NMR (400 MHz, CD3OD) δ: 7.35 (s, 1 H), 3.60 (s, 3 H).